Cas no 30956-95-7 (1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1))

• Product Name: 1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1)
• CAS No: 30956-95-7
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 312901
• PubChem ID: 5708572
• Update Time: 2025-04-19

1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1)
• TRIMETHYL(3-OXO-3-PHENYLPROP-1-ENYL)AMMONIUM CHLORIDE
• 3-oxo-3-phenyl-n,n,n-trimethyl-1-propen-1-aminiuchloride
• 3-oxo-3-phenyl-n,n,n-trimethyl-1-propen-1-aminiumchloride
• p-Benzoyl-vinyl-trimethylammoniumchlorid
• Trimethyl-<2-benzoyl-vinyl>ammonium
• 3-Oxo-3-phenyl-N,N,N-trimethyl-1-propen-1-aminium chloride
• trimethyl-[(E)-3-oxo-3-phenylprop-1-enyl]azanium;chloride
• 1-Propen-1-aminium, N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1)
• 30956-95-7
• 1-Propen-1-aminium, 3-oxo-3-phenyl-N,N,N-trimethyl-, chloride

• Inchi： 1S/C12H16NO.ClH/c1-13(2,3)10-9-12(14)11-7-5-4-6-8-11;/h4-10H,1-3H3;1H/q+1;/p-1/b10-9+;
• InChI Key： SYJWGWGXINQCSX-RRABGKBLSA-M
• SMILES： [Cl-].O=C(C1C=CC=CC=1)/C=C/[N+](C)(C)C

Computed Properties

• Exact Mass: 225.09200
• Monoisotopic Mass: 225.092042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07000
• LogP: -0.90680